![molecular formula C20H40O2 B092287 Butyl palmitate CAS No. 111-06-8](/img/structure/B92287.png)
Butyl palmitate
Overview
Description
Butyl Palmitate is an ester compound commonly used as a conditioning, emollient or fragrance in a variety of cosmetic and personal care products . It can also be used as a solvent or lubricant in various industrial applications . Its unique chemical properties make it an important ingredient in a variety of commercial products, including perfumes, lotions, and hair care products .
Synthesis Analysis
Butyl Palmitate is synthesized using the esterification reaction of palmitic acid with n-butanol . The 1H nuclear magnetic resonance and Fourier transform infrared illustrated that the hydroxyl group and carboxyl group disappeared, and the ester bond appeared after the reaction .Molecular Structure Analysis
The chemical structures of the palmitic acid, n-butanol, and the obtained n-butyl palmitate were analyzed by the FT-IR, and the esterification reaction was investigated by the 1H NMR technique .Chemical Reactions Analysis
The esterification reaction of palmitic acid with n-butanol leads to the formation of Butyl Palmitate . The 1H NMR and FT-IR methods were used to confirm the successful fabrication of n-butyl palmitate .Physical And Chemical Properties Analysis
Butyl Palmitate is a liquid at 20°C . It has a molecular weight of 312.53 . The phase-transition temperature and latent heat are 12.6 °C and 127.1 J g−1, respectively . It has a specific gravity of 0.86 at 20/20 . The refractive index is 1.44 .Scientific Research Applications
Organic Phase Change Material
Butyl Palmitate has been synthesized and characterized as an organic phase change material . It has been used in the esterification reaction of the PA with n-butanol . The phase-transition temperature and latent heat are 12.6 °C and 127.1 J g −1, which makes it suitable for use in low-temperature fields such as food, pharmaceutical, and biomedical .
Thermal Energy Storage
The thermal conductivity of Butyl Palmitate is slightly higher than other fatty acid esters . It has excellent thermal reliability and great thermal energy storage ability in terms of latent heat thermal energy system applications . This makes it a good candidate for thermal energy storage applications.
Energy Utilization
Butyl Palmitate can absorb thermal energy from the environment and release the thermal energy to the environment during the phase change process . This property makes it an effective means to enhance energy utilization and economic benefit .
Solar Water-Heating Systems
Butyl Palmitate has been applied in solar water-heating systems . Its high energy storage density and repeatable utilization property make it a suitable material for these systems .
Building and Air Conditioning Systems
Butyl Palmitate has also been used in building and air conditioning systems . Its phase change material properties help in maintaining the temperature and improving the energy efficiency of these systems .
Quality Tests and Assays
Butyl Palmitate is used as a USP reference standard, intended for use in specified quality tests and assays .
Safety and Hazards
Future Directions
Butyl Palmitate has been studied as an organic phase change material due to its thermal properties . It has potential applications in low-temperature fields such as food, pharmaceutical, and biomedical . It is deduced to share great thermal energy storage ability in terms of latent heat thermal energy system applications .
Mechanism of Action
Target of Action
Butyl palmitate, a type of ester compound, is commonly used in various cosmetic and personal care products as a conditioning agent, emollient, or fragrance . It can also be used as a solvent or lubricant in various industrial applications . The primary targets of butyl palmitate are the skin and hair where it provides moisturizing effects and improves texture.
Mode of Action
Butyl palmitate works by creating a barrier on the skin’s surface, which helps to reduce water loss and keep the skin hydrated. It also gives a smooth and soft appearance to the skin and hair . In industrial applications, butyl palmitate acts as a lubricant, reducing friction between surfaces, and as a solvent, helping to dissolve other substances.
Biochemical Pathways
Butyl palmitate is synthesized through an esterification reaction of palmitic acid with n-butanol . This process results in the formation of an ester bond, with the disappearance of the hydroxyl group from n-butanol and the carboxyl group from palmitic acid Palmitic acid, a component of butyl palmitate, plays a crucial role in various physiological activities, including membrane physical properties, protein palmitoylation, and biosynthesis of palmitoylethanolamide (pea) .
Result of Action
The application of butyl palmitate results in improved skin hydration and texture, due to its emollient properties . It also imparts a smooth and soft appearance to the hair . In industrial applications, it can reduce friction between surfaces and help dissolve other substances.
properties
IUPAC Name |
butyl hexadecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H40O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-20(21)22-19-6-4-2/h3-19H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLYJVQDYLFAUFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H40O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3059395 | |
Record name | Hexadecanoic acid, butyl ester | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow liquid or solid with a pleasant fruity odor; mp = 17 deg C; [Chem Service MSDS], Liquid | |
Record name | Hexadecanoic acid, butyl ester | |
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Record name | Butyl palmitate | |
Source | Human Metabolome Database (HMDB) | |
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Vapor Pressure |
0.0000172 [mmHg] | |
Record name | Hexadecanoic acid, butyl ester | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Butyl palmitate | |
CAS RN |
111-06-8 | |
Record name | Butyl palmitate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=111-06-8 | |
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Record name | n-Butyl palmitate | |
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Record name | BUTYL PALMITATE | |
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Record name | Hexadecanoic acid, butyl ester | |
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Record name | Hexadecanoic acid, butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3059395 | |
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Record name | Butyl palmitate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.482 | |
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Record name | BUTYL PALMITATE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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